Cas no 338391-91-6 (4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)-
• CAS No: 338391-91-6
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• MDL: MFCD01314898
• CID: 5175560
• Update Time: 2026-03-04

4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)-

• MDL： MFCD01314898
• Inchi： 1S/C11H13N5OS/c1-7-3-5-8(6-4-7)13-10(17)16-9(12)14-15-11(16)18-2/h3-6H,1-2H3,(H2,12,14)(H,13,17)
• InChI Key： MFAZQFJXOGDEOA-UHFFFAOYSA-N
• SMILES： N1=C(SC)N(C(NC2=CC=C(C)C=C2)=O)C(N)=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 10.59±0.70(Predicted)

Additional information on 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)-

Comprehensive Analysis of 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)- (CAS No. 338391-91-6)

The compound 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)- (CAS No. 338391-91-6) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazole core and methylthio and amino functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to triazole derivatives is their role in drug discovery. The 3-amino-N-(4-methylphenyl)-5-(methylthio)- moiety in this compound has been studied for its potential as a kinase inhibitor, a hot topic in cancer research. Researchers are particularly interested in how such compounds interact with enzyme active sites, a question often raised in academic forums and search engines. The methylthio group is also noteworthy, as it can influence the compound's lipophilicity and bioavailability, critical factors in medicinal chemistry.

Another area of interest is the compound's potential in agrochemical applications. With the growing demand for sustainable farming solutions, triazole-based compounds are being explored for their pesticidal and fungicidal properties. The 4-methylphenyl group in this molecule may enhance its stability and efficacy, a point often highlighted in recent publications. This aligns with the broader trend of searching for eco-friendly alternatives to traditional agrochemicals.

From a synthetic chemistry perspective, the compound's CAS No. 338391-91-6 is a key identifier for researchers looking to replicate or modify its structure. Questions about synthesis routes and reaction conditions are common in online databases, reflecting the compound's complexity. The presence of both amino and carboxamide groups offers multiple sites for chemical modification, making it a versatile building block in organic synthesis.

In the context of materials science, 4H-1,2,4-Triazole-4-carboxamide derivatives are being investigated for their potential in molecular electronics and catalysis. The compound's ability to form hydrogen bonds and coordination complexes is particularly relevant, as these properties are often searched in relation to advanced materials. This highlights the interdisciplinary appeal of such molecules.

Safety and regulatory compliance are also hot topics among users researching this compound. While it is not classified as a hazardous material, proper handling and storage are essential, as with any laboratory chemical. Searches related to MSDS (Material Safety Data Sheets) and handling guidelines are frequent, underscoring the importance of safety in research settings.

In summary, 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-methylphenyl)-5-(methylthio)- (CAS No. 338391-91-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a valuable subject for ongoing research, addressing many of the questions and trends prevalent in scientific communities today.